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Compound of Interest

Compound Name: N-Boc-N-bis(PEG4-NHS ester)

Cat. No.: B8106121 Get Quote

Essential Safety and Handling Guide for N-Boc-
N-bis(PEG4-NHS ester)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Boc-N-bis(PEG4-NHS ester). Adherence to these

procedures is essential for ensuring laboratory safety and proper disposal.

Chemical Identifier:

CAS Number: 2093153-08-1

Hazard Summary: N-Boc-N-bis(PEG4-NHS ester) is a chemical that requires careful handling

due to its potential health effects. Based on the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), this compound is classified with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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The following personal protective equipment is mandatory when handling N-Boc-N-bis(PEG4-
NHS ester) to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Change gloves

immediately if contaminated.

Prevents skin irritation and

absorption[1][2][3].

Eye Protection
Safety goggles with side-

shields or a face shield.

Protects against serious eye

irritation from splashes or

dust[1][2].

Skin and Body Laboratory coat.

Prevents contamination of

personal clothing and skin

contact[2].

Respiratory

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Avoids respiratory tract

irritation[1][2].

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible[2].

Work in a well-ventilated area, such as a chemical fume hood.

Gather all necessary materials and equipment before handling the compound.

Put on all required personal protective equipment as specified in the table above.

2. Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust, fumes, or vapors[1][2].
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When weighing or transferring the powder, do so carefully to minimize dust generation.

Keep the container tightly closed when not in use[1].

Do not eat, drink, or smoke in the handling area[1].

3. In Case of Exposure:

If on skin: Immediately wash with plenty of soap and water. Remove contaminated

clothing[1].

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing[1].

If inhaled: Move the person to fresh air and keep them comfortable for breathing[1].

If swallowed: Rinse mouth. Call a poison control center or doctor if you feel unwell[1].

4. Storage:

Store in a cool, well-ventilated place[1].

Keep the container tightly sealed. Recommended storage temperature is often -20°C[4][5].
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Caption: Workflow for handling N-Boc-N-bis(PEG4-NHS ester).
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Disposal Plan
Proper disposal of N-Boc-N-bis(PEG4-NHS ester) and any contaminated materials is critical

to prevent environmental contamination and ensure compliance with regulations.

1. Waste Collection:

Collect all waste material, including unused product and contaminated disposable items

(e.g., gloves, weighing paper, pipette tips), in a designated and clearly labeled hazardous

waste container.

2. Waste Treatment (if applicable):

For larger quantities, consider hydrolysis. NHS esters can be hydrolyzed to water-soluble

products of lower toxicity. This should be done by trained personnel following established

laboratory procedures for waste treatment[6].

3. Final Disposal:

Dispose of the chemical waste through a licensed and approved waste disposal

contractor[7].

Ensure that the disposal method complies with all local, state, and federal regulations.

Do not dispose of this chemical down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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